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Compound of Interest

Compound Name: CC-671

Cat. No.: B10790134

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This document provides essential
guidance on the personal protective equipment (PPE), handling procedures, and disposal of
CC-671, a dual TTK protein kinase/CDC2-like kinase (CLK2) inhibitor.

Personal Protective Equipment (PPE)

When working with CC-671, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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Body Area Required PPE Specifications

Must be worn at all times in the
Eyes Safety Glasses

laboratory.

Nitrile or other appropriate
Hands Chemical-resistant gloves material. Inspect gloves for

integrity before use.

Fully fastened to protect skin
Body Laboratory Coat )

and clothing.

Work should be conducted in a

) ) ) chemical fume hood to avoid

Respiratory Use in a well-ventilated area

inhalation of any dust or

aerosols.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of CC-671 and
ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.
Storage:
o Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.

Spill and Disposal Procedures
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In the event of a spill or the need for disposal, follow these guidelines to mitigate risks and
comply with regulations.

Spill Response:

o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
o Contain: Use an absorbent material (e.g., vermiculite, sand) to contain the spill.

o Collect: Carefully sweep or scoop the contained material into a sealed, labeled waste
container.

o Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.
Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the chemical to enter drains or waterways.

o Contaminated packaging should be disposed of in the same manner as the chemical.

Experimental Protocols
Preparation of Stock Solutions

CC-671 is soluble in DMSO. The following table provides guidance for preparing stock
solutions of varying concentrations.

Desired

. 1 mg Mass 5 mg Mass 10 mg Mass
Concentration
1mM 1.95mL 9.76 mL 19.51 mL
5mM 0.39 mL 1.95 mL 3.90 mL
10 mM 0.20 mL 0.98 mL 1.95 mL
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Sonication may be required to fully dissolve the compound.

General Experimental Workflow

The following diagram illustrates a general workflow for an in vitro experiment using CC-671.

Prepare CC-671 Stock Solution Culture Cells

N 7

Treat Cells with CC-671

'

Incubate for a Defined Period

'

Perform Cellular Assay (e.g., Viability, Western Blot)

'

Analyze Data

Click to download full resolution via product page

General in vitro experimental workflow for CC-671.

Mechanism of Action: Signaling Pathway

CC-671 is a dual inhibitor of TTK protein kinase and CDC2-like kinase 2 (CLK2). It exerts its
effects by inhibiting the phosphorylation of downstream targets of these kinases, leading to
disruptions in mitosis and pre-mRNA splicing, ultimately inducing apoptosis in cancer cells.
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CC-671 Inhibition
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Signaling pathway of CC-671 inhibition of TTK and CLK2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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